![molecular formula C15H15N3O2S B2866743 N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide CAS No. 518017-59-9](/img/structure/B2866743.png)
N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide” is a chemical compound with the formula C16H16N2O2S . It has a net charge of 0, an average mass of 300.377, and a mono-isotopic mass of 300.09325 .
Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C16H16N2O2S/c1- 16 (2) 8- 11- 13 (12 (19) 9- 16) 21- 15 (17- 11) 18- 14 (20) 10- 6- 4- 3- 5- 7- 10/h3- 7H,8- 9H2,1- 2H3, (H,17,18,20)
. The SMILES string is CC1 (CC2=C (C (=O)C1)SC (=N2)NC (=O)C3=CC=CC=C3)C
. Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a net charge of 0, an average mass of 300.377, and a mono-isotopic mass of 300.09325 .Scientific Research Applications
Synthesis and Antimicrobial Activity
One research area involves the synthesis of new thiazole and pyrazole derivatives based on similar molecular scaffolds for antimicrobial applications. For example, Gouda et al. (2010) explored the synthesis of some new thiazole and pyrazole derivatives, evaluating their antimicrobial properties. Some synthesized compounds showed promising activities, indicating the potential of such chemical structures in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Antituberculosis Activity
In another study, Moraski et al. (2011) reported on the synthesis of imidazo[1,2-a]pyridine-3-carboxamides with potent activity against multi- and extended drug-resistant strains of tuberculosis. This work highlights the potential of structurally related compounds in addressing challenging infectious diseases through novel therapeutic agents (Moraski, Markley, Hipskind, Boshoff, Cho, Franzblau, & Miller, 2011).
Antioxidant Studies
Research by Ahmad et al. (2012) focused on synthesizing novel compounds containing benzothiazole structures for antioxidant studies. The study demonstrated that these compounds possess moderate to significant radical scavenging activity, indicating their potential as antioxidants (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).
Antimycobacterial Activity
Lv et al. (2017) designed and synthesized novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, showing significant antimycobacterial activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. This study contributes to the ongoing search for effective treatments against tuberculosis, underscoring the relevance of such chemical frameworks in medicinal chemistry (Lv, Li, Wang, Liu, Wang, Shen, Guo, & Lu, 2017).
Properties
IUPAC Name |
N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-15(2)6-10-12(11(19)7-15)21-14(17-10)18-13(20)9-4-3-5-16-8-9/h3-5,8H,6-7H2,1-2H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBGLNLLFEYKZNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.